Cas no 1769-84-2 (6-methoxy-2-phenyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 6-methoxy-2-phenyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 1769-84-2
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• MDL: MFCD10698841
• CID: 41963
• PubChem ID: 10753311
• Update Time: 2025-04-18

6-methoxy-2-phenyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-phenyl-3,4-dihydronaphthalen-1(2H)-one
• 3,4-dihydro-6-methoxy-2-phenyl-1(2H)-Naphthalenone
• 6-methoxy-2-phenyl-3,4-dihydro-2H-naphthalen-1-one
• 6-methoxy-2-phenyl-tetralone
• 2-phenyl-6-methoxytetralone
• 6-methoxy-2-phenyl-1-tetralone
• 6-Methoxy-2-phenyltetralone
• PubChem2341
• XSTDIWNKASNIET-UHFFFAOYSA-N
• 6-methoxy-2-phenyl-tetralin-1-one
• AM84623
• RP28989
• AX8109499
• TL8006234
• AB1008500
• Y1137
• ST24045443
• A812228
• 769M842
• 3,4-
• 6-methoxy-2-phenyl-1,2,3,4-tetrahydronaphthalen-1-one
• DTXSID20444447
• DS-15052
• CS-0150349
• 1(2H)-Naphthalenone, 3,4-dihydro-6-methoxy-2-phenyl-
• AC-5304
• FT-0659140
• J-518845
• SCHEMBL4366122
• AKOS015851668
• 1769-84-2
• MFCD10698841
• 2-phenyl-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• DA-21166
• DTXCID20395268

• MDL： MFCD10698841
• Inchi： 1S/C17H16O2/c1-19-14-8-10-16-13(11-14)7-9-15(17(16)18)12-5-3-2-4-6-12/h2-6,8,10-11,15H,7,9H2,1H3
• InChI Key： XSTDIWNKASNIET-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CCC1C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 252.11500
• Monoisotopic Mass: 252.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.7

Experimental Properties

• Density: 1.141
• Boiling Point: 429.9°Cat760mmHg
• Flash Point: 198.2°C
• Refractive Index: 1.587
• PSA: 26.30000
• LogP: 3.60790